Cas no 865285-47-8 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide
• CAS No: 865285-47-8
• MF: C₁₆H₉F₄N₃O₂
• MW: 351.255177259445
• CID: 4768001
• Update Time: 2025-06-08

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• BDBM50521099
• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C16H9F4N3O2/c17-12-6-4-9(5-7-12)14-22-23-15(25-14)21-13(24)10-2-1-3-11(8-10)16(18,19)20/h1-8H,(H,21,23,24)
• InChI Key： AFCDUJHJWVOHTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2=NN=C(C3C=CC(=CC=3)F)O2)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 469
• XLogP3: 3.6
• Topological Polar Surface Area: 68

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide

Research Brief on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide (CAS: 865285-47-8)

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide (CAS: 865285-47-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of inflammation and oncology. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure features a 1,3,4-oxadiazole core, which is known for its bioisosteric properties and ability to enhance metabolic stability. The presence of a trifluoromethyl group and a fluorophenyl moiety further contributes to its unique pharmacokinetic and pharmacodynamic profile. Recent in vitro and in vivo studies have demonstrated that N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide exhibits potent inhibitory activity against specific kinases involved in inflammatory and proliferative pathways, making it a promising candidate for drug development.

One of the key findings from recent research is the compound's ability to selectively target the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. Studies have shown that it effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also inhibiting the proliferation of cancer cells in various models. These effects are attributed to its interaction with key regulatory proteins, although the exact molecular targets are still under investigation.

Pharmacokinetic studies have revealed that N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide has favorable absorption and distribution properties, with moderate plasma protein binding and good oral bioavailability. Its metabolism primarily involves hepatic cytochrome P450 enzymes, and preliminary toxicity studies indicate a manageable safety profile. However, further preclinical and clinical studies are required to fully assess its therapeutic potential and safety.

In conclusion, N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide represents a promising lead compound for the development of novel anti-inflammatory and anti-cancer therapies. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. The continued exploration of this compound may pave the way for innovative treatments in the fields of oncology and immunology.